Cas no 1484552-90-0 ({1-(4-bromothiophen-2-yl)methylcyclopropyl}methanol)

• Product Name: {1-(4-bromothiophen-2-yl)methylcyclopropyl}methanol
• CAS No: 1484552-90-0
• MF: C₉H₁₁BrOS
• MW: 247.152040719986
• CID: 5996882
• PubChem ID: 66026330
• Update Time: 2025-07-20

{1-(4-bromothiophen-2-yl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(4-bromothiophen-2-yl)methylcyclopropyl}methanol
• 1484552-90-0
• AKOS015368715
• {1-[(4-bromothiophen-2-yl)methyl]cyclopropyl}methanol
• EN300-1913170

• Inchi： 1S/C9H11BrOS/c10-7-3-8(12-5-7)4-9(6-11)1-2-9/h3,5,11H,1-2,4,6H2
• InChI Key： JFZUOEFEPASSQX-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)CC1(CO)CC1

Computed Properties

• Exact Mass: 245.97140g/mol
• Monoisotopic Mass: 245.97140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 48.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on {1-(4-bromothiophen-2-yl)methylcyclopropyl}methanol

Comprehensive Overview of {1-(4-bromothiophen-2-yl)methylcyclopropyl}methanol (CAS No. 1484552-90-0)

The compound {1-(4-bromothiophen-2-yl)methylcyclopropyl}methanol (CAS No. 1484552-90-0) is a specialized organic molecule featuring a unique combination of a cyclopropyl ring and a thiophene moiety. Its structural complexity and functional groups make it a valuable intermediate in pharmaceutical research, material science, and agrochemical applications. The presence of a bromine atom at the 4-position of the thiophene ring enhances its reactivity, enabling further derivatization for targeted synthesis.

In recent years, the demand for heterocyclic compounds like {1-(4-bromothiophen-2-yl)methylcyclopropyl}methanol has surged due to their versatility in drug discovery. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and bioconjugates. The cyclopropyl group, known for its ring strain, often contributes to improved metabolic stability in bioactive molecules, a hot topic in medicinal chemistry. This aligns with the growing focus on drug optimization and ADME properties (Absorption, Distribution, Metabolism, Excretion) in the pharmaceutical industry.

From a synthetic perspective, the methanol functional group in {1-(4-bromothiophen-2-yl)methylcyclopropyl}methanol offers a handle for further modifications, such as esterification or oxidation to aldehydes. This adaptability is crucial for structure-activity relationship (SAR) studies, a frequent search query among chemists. The compound’s bromothiophene segment also resonates with trends in cross-coupling reactions, particularly Suzuki-Miyaura and Stille couplings, which are widely used in API (Active Pharmaceutical Ingredient) synthesis.

Environmental and regulatory considerations are increasingly shaping chemical research, and {1-(4-bromothiophen-2-yl)methylcyclopropyl}methanol is no exception. Its halogenated nature prompts discussions around green chemistry alternatives, such as catalytic bromination methods to minimize waste. Laboratories are also exploring bio-based solvents for its purification, addressing the industry’s shift toward sustainability—a recurring theme in academic and industrial forums.

Analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and HPLC purity analysis, techniques frequently searched by quality control professionals. The CAS No. 1484552-90-0 serves as a critical identifier in chemical databases, streamlining literature reviews and patent searches. Its inclusion in structure-activity relationship (SAR) libraries underscores its relevance in high-throughput screening (HTS) campaigns, a trending topic in drug discovery pipelines.

In material science, the thiophene unit in {1-(4-bromothiophen-2-yl)methylcyclopropyl}methanol is prized for its electron-rich properties, making it a candidate for organic semiconductors and conductive polymers. This aligns with the booming interest in flexible electronics and OLED technologies, where search volumes for π-conjugated systems have spiked. The compound’s potential in photovoltaic applications further amplifies its interdisciplinary appeal.

To summarize, {1-(4-bromothiophen-2-yl)methylcyclopropyl}methanol (CAS No. 1484552-90-0) exemplifies the convergence of synthetic utility and multifunctional design. Its applications span medicinal chemistry, materials engineering, and catalysis, reflecting broader trends in molecular innovation. As research continues to explore its derivatives, this compound remains a focal point for answering key questions in chemical reactivity and functional material development.